Cas no 2060042-19-3 (5-chloro-6-iodo-1,2-benzoxazol-3-ol)

• Product Name: 5-chloro-6-iodo-1,2-benzoxazol-3-ol
• CAS No: 2060042-19-3
• MF: C₇H₃ClINO₂
• MW: 295.461693048477
• MDL: MFCD30476797
• CID: 5183355
• PubChem ID: 125425443
• Update Time: 2025-06-09

5-chloro-6-iodo-1,2-benzoxazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzisoxazol-3(2H)-one, 5-chloro-6-iodo-
• 5-chloro-6-iodo-1,2-benzoxazol-3-ol

• MDL： MFCD30476797
• Inchi： 1S/C7H3ClINO2/c8-4-1-3-6(2-5(4)9)12-10-7(3)11/h1-2H,(H,10,11)
• InChI Key： GWISXUJQVCVEIB-UHFFFAOYSA-N
• SMILES： O1C2=C(C=C(Cl)C(I)=C2)C(=O)N1

Additional information on 5-chloro-6-iodo-1,2-benzoxazol-3-ol

5-Chloro-6-iodo-1,2-benzoxazol-3-ol (CAS No. 2060042-19-3): An Emerging Compound in Medicinal Chemistry

5-Chloro-6-iodo-1,2-benzoxazol-3-ol (CAS No. 2060042-19-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzoxazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The molecular structure of 5-chloro-6-iodo-1,2-benzoxazol-3-ol is characterized by a benzoxazole core with a chlorine atom at the 5-position and an iodine atom at the 6-position. The presence of these halogen substituents imparts significant electronic and steric effects, which can influence the compound's reactivity and biological activity. The hydroxyl group at the 3-position further adds to its chemical versatility, allowing for a wide range of functionalization and derivatization reactions.

Recent studies have highlighted the potential of 5-chloro-6-iodo-1,2-benzoxazol-3-ol in various therapeutic applications. One notable area of research is its use as a lead compound in the development of anticancer agents. In vitro studies have shown that this compound exhibits potent cytotoxic activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer cell death.

In addition to its anticancer properties, 5-chloro-6-iodo-1,2-benzoxazol-3-ol has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes involved in the inflammatory cascade.

The pharmacokinetic properties of 5-chloro-6-iodo-1,2-benzoxazol-3-ol have also been studied to evaluate its suitability as a therapeutic agent. Initial findings suggest that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development. However, more extensive pharmacokinetic and toxicological studies are needed to fully assess its safety and efficacy in vivo.

The synthesis of 5-chloro-6-iodo-1,2-benzoxazol-3-ol has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the condensation of an appropriate substituted salicylaldehyde with an amino acid derivative followed by cyclization under acidic conditions. The introduction of the chlorine and iodine substituents can be achieved through selective halogenation reactions, which are well-established in organic synthesis.

The potential applications of 5-chloro-6-iodo-1,2-benzoxazol-3-ol extend beyond cancer and inflammation. Recent research has explored its use as a scaffold for developing new drugs targeting neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that derivatives of this compound can modulate key enzymes involved in neurodegeneration, offering new avenues for therapeutic intervention.

In conclusion, 5-chloro-6-iodo-1,2-benzoxazol-3-ol (CAS No. 2060042-19-3) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic possibilities and contribute to the advancement of drug discovery in various fields.